Cas no 1072945-81-3 ((1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid)

(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid structure
1072945-81-3 structure
Product Name:(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid
CAS No:1072945-81-3
MF:C7H6BClN4O2
MW:224.412139415741
MDL:MFCD09972097
CID:856435
Update Time:2025-04-19

(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid
    • 1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid
    • [1-(6-chloropyrimidin-4-yl)pyrazol-4-yl]boronic acid
    • MDL： MFCD09972097
    • Inchi： 1S/C7H6BClN4O2/c9-6-1-7(11-4-10-6)13-3-5(2-12-13)8(14)15/h1-4,14-15H
    • InChI Key： FINXKFQNFLSJBL-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=NC=N1)N1C=C(B(O)O)C=N1

Computed Properties

  • Exact Mass: 224.02700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • PSA: 84.06000
  • LogP: -1.00450

(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A089004887-1g
(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid
 1072945-81-3 95%
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TRC
C428455-25mg
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C428455-100mg
1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid
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C428455-250mg
1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid
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Chemenu
CM135463-1g
(1-(6-chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid
 1072945-81-3 95%
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 $1527 2023-02-19
abcr
AB271028-250 mg
1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid; 97%
 1072945-81-3
250mg
 €552.00 2023-04-26
abcr
AB271028-500 mg
1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid; 97%
 1072945-81-3
500mg
 €892.00 2023-04-26
abcr
AB271028-250mg
1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid, 97%; .
 1072945-81-3 97%
250mg
 €552.00 2025-02-17
abcr
AB271028-500mg
1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid, 97%; .
 1072945-81-3 97%
500mg
 €892.00 2025-02-17

(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid Related Literature

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